BENGHE Foundational & Exploratory

Check Availability & Pricing

Choline Bromide: A Comprehensive Technical
Guide to its Synthesis, Properties, and
Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Choline Bromide

Cat. No.: B1294331

For Researchers, Scientists, and Drug Development Professionals

Abstract

Choline bromide ((2-hydroxyethyl)trimethylammonium bromide) is a quaternary ammonium
salt that serves as a vital biochemical reagent and a versatile synthetic intermediate in various
scientific disciplines, including drug development. This document provides an in-depth technical
overview of the synthesis, physicochemical properties, and key applications of choline
bromide. Detailed experimental protocols for its preparation and characterization are
presented, alongside a summary of its quantitative properties in tabular format for ease of
reference. Furthermore, this guide illustrates the primary synthesis pathway, a general
experimental workflow, and the role of its constituent choline in significant biological signaling
pathways through structured diagrams.

Introduction

Choline, an essential nutrient, is a fundamental component of neurotransmitters and cell
membranes.[1] Its salt, choline bromide, provides a stable and readily available source of the
choline cation for a multitude of applications. In the pharmaceutical and biomedical fields,
choline bromide is utilized as a starting material for the synthesis of more complex molecules
and as a component in the formation of deep eutectic solvents (DESs), which are gaining
traction as green solvents in drug formulation and extraction processes.[2] Understanding the
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synthesis and properties of choline bromide is therefore crucial for researchers and

professionals working in these areas.

Physicochemical Properties

Choline bromide is a white, crystalline solid that is hygroscopic. It is essential to store itin a

cool, dark place under an inert atmosphere to maintain its stability.[3] A summary of its key

quantitative properties is provided in Table 1.

Table 1: Physicochemical Properties of Choline Bromide

Property Value Reference(s)
Molecular Formula CsH14BrNO [4]
Molecular Weight 184.07 g/mol [4]
Melting Point 298 °C [3]

Solubility in Water

Highly soluble (qualitative)

[2]

Solubility in Ethanol

~25 mg/mL (for Choline
Chloride)

[5]

Solubility in DMSO

~20 mg/mL (for Choline
Chloride)

[5]

Solubility in DMF

~20 mg/mL (for Choline
Chloride)

[5]

1H NMR (D20, 500 MHz)

8 3.195 (s, 9H, -N(CHs)3), &
3.514 (t, 2H, -CH2-N), & 4.053
(t, 2H, -CH2-OH)

[6]

13C NMR (D20, 125 MHz)

5 56.6 (s, -N(CHs)3), 8 58.3 (s,
-CH2-N), & 70.1 (s, -CH2-OH)

[6]

Note: Quantitative solubility data for choline bromide in various organic solvents is not readily

available in the cited literature; data for choline chloride is provided as a close structural

analog.
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Synthesis of Choline Bromide

The most common and industrially scalable method for the synthesis of choline bromide is the
guaternization of trimethylamine with 2-bromoethanol. This reaction proceeds via a nucleophilic
substitution mechanism where the nitrogen atom of trimethylamine attacks the electrophilic
carbon atom of 2-bromoethanol, displacing the bromide ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Choline Bromide: A Comprehensive Technical Guide to
its Synthesis, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294331#choline-bromide-synthesis-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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